Cas no 1807054-85-8 (1,2-Dibromo-4-difluoromethoxy-3-(fluoromethoxy)benzene)

• Product Name: 1,2-Dibromo-4-difluoromethoxy-3-(fluoromethoxy)benzene
• CAS No: 1807054-85-8
• MF: C₈H₅Br₂F₃O₂
• MW: 349.927311658859
• CID: 4792849
• Update Time: 2025-06-11

1,2-Dibromo-4-difluoromethoxy-3-(fluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1,2-Dibromo-4-difluoromethoxy-3-(fluoromethoxy)benzene

• Inchi： 1S/C8H5Br2F3O2/c9-4-1-2-5(15-8(12)13)7(6(4)10)14-3-11/h1-2,8H,3H2
• InChI Key： UCMFLVWVOUTWCZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1OCF)OC(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 197
• XLogP3: 4.6
• Topological Polar Surface Area: 18.5

Additional information on 1,2-Dibromo-4-difluoromethoxy-3-(fluoromethoxy)benzene

Introduction to 1,2-Dibromo-4-difluoromethoxy-3-(fluoromethoxy)benzene (CAS No. 1807054-85-8)

1,2-Dibromo-4-difluoromethoxy-3-(fluoromethoxy)benzene, identified by its Chemical Abstracts Service number CAS No. 1807054-85-8, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and materials science. This molecule, characterized by its bromine and fluorine substituents, exhibits unique structural and electronic properties that make it a valuable intermediate in the synthesis of various pharmacologically active agents. The presence of multiple halogen atoms enhances its reactivity, allowing for further functionalization and exploration of its potential applications.

The compound belongs to the class of brominated aromatic derivatives, which are widely studied for their role in drug development due to their ability to interact with biological targets in a highly specific manner. The 1,2-dibromo-4-difluoromethoxy-3-(fluoromethoxy)benzene structure provides a versatile scaffold for designing molecules with enhanced binding affinity and selectivity. This is particularly relevant in the development of new therapeutic agents where precise targeting is crucial.

In recent years, there has been a growing interest in the use of halogenated aromatic compounds as building blocks for medicinal chemistry applications. These compounds are favored for their ability to undergo cross-coupling reactions, which are fundamental in the synthesis of complex organic molecules. The difluoromethoxy and fluoromethoxy groups in 1,2-dibromo-4-difluoromethoxy-3-(fluoromethoxy)benzene contribute to its stability while also providing handles for further chemical manipulation.

One of the most compelling aspects of this compound is its potential in the development of novel agrochemicals. The unique electronic properties induced by the halogen substituents make it an attractive candidate for designing molecules that can interact with biological systems in innovative ways. For instance, researchers have explored its utility in synthesizing potent herbicides and fungicides that leverage its structural features to achieve high efficacy with minimal environmental impact.

The pharmaceutical industry has also shown considerable interest in 1,2-dibromo-4-difluoromethoxy-3-(fluoromethoxy)benzene due to its potential as a precursor for bioactive molecules. Studies have demonstrated its role in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The bromine atoms can be selectively removed or modified through palladium-catalyzed cross-coupling reactions, allowing chemists to introduce diverse functional groups and tailor the molecule for specific biological activities.

Recent advancements in computational chemistry have further highlighted the importance of this compound. Molecular modeling studies indicate that the difluoromethoxy and fluoromethoxy groups enhance the lipophilicity and metabolic stability of derived molecules, making them more suitable for oral administration. This insight has spurred interest in exploring its derivatives as potential drug candidates.

The synthesis of 1,2-dibromo-4-difluoromethoxy-3-(fluoromethoxy)benzene involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Modern synthetic methodologies, such as transition-metal-catalyzed reactions and flow chemistry techniques, have been employed to streamline the process. These approaches not only improve efficiency but also reduce waste, aligning with green chemistry principles.

Another area where this compound has found application is in materials science. The electronic properties of halogenated aromatics like 1,2-dibromo-4-difluoromethoxy-3-(fluoromethoxy)benzene make them suitable candidates for use in organic semiconductors and light-emitting diodes (OLEDs). Researchers have investigated its potential as a building block for materials that exhibit superior charge transport properties, which are essential for next-generation electronic devices.

The versatility of 1,2-dibromo-4-difluoromethoxy-3-(fluoromethoxy)benzene extends to its role as a ligand in coordination chemistry. The halogen atoms can coordinate with transition metals, forming complexes that exhibit catalytic activity in various transformations. Such complexes have been explored for their ability to facilitate C–C bond formation reactions, which are pivotal in constructing complex organic molecules.

In conclusion, 1,2-Dibromo-4-difluoromethoxy-3-(fluoromethoxy)benzene (CAS No. 1807054-85-8) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features and reactivity make it an invaluable tool for researchers working on drug discovery, agrochemicals, materials science, and catalysis. As our understanding of its properties continues to grow, so too will its applications in advancing scientific knowledge and technological innovation.